Cas no 1565351-50-9 (2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1565351-50-9
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5743620
• PubChem ID: 104217526
• Update Time: 2025-10-18

2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1565351-50-9
• EN300-725627
• 2-(2-METHYLPYRROLIDIN-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• 5-Pyrimidinecarboxaldehyde, 2-(2-methyl-1-pyrrolidinyl)-
• 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H13N3O/c1-8-3-2-4-13(8)10-11-5-9(7-14)6-12-10/h5-8H,2-4H2,1H3
• InChI Key： ZSKKDBILOZSDCG-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CCCC1C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±34.0 °C(Predicted)
• pka: 2.25±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde

Introduction to 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565351-50-9) and Its Emerging Applications in Chemical Biology and Drug Discovery

The compound 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565351-50-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This heterocyclic aldehyde derivative has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both pyrrolidine and pyrimidine moieties in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of pyrimidine-based compounds in medicinal chemistry, owing to their broad spectrum of biological activities. Pyrimidines are fundamental structural motifs found in numerous bioactive molecules, including nucleoside analogs that play a crucial role in antiviral and anticancer therapies. The introduction of a carbaldimine functional group at the 5-position of the pyrimidine ring enhances the compound's reactivity, making it an attractive intermediate for further derivatization.

The methylpyrrolidinyl substituent at the 2-position contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Pyrrolidines are known for their ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. This feature has been leveraged in the design of enzyme inhibitors and receptor modulators. The combination of these structural elements in 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde suggests potential applications in modulating various biological pathways.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can be optimized for therapeutic use. The aldehyde functionality at the 5-position of this compound provides a reactive site for condensation reactions, allowing for the facile synthesis of more complex derivatives. Such derivatives can be screened for their biological activity against a range of targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation.

One particularly promising area of research involves the exploration of kinase inhibitors, where pyrimidine-based compounds have shown significant promise. The pyrrolidine ring can serve as a hinge-binding motif, interacting with key residues in the active site of kinases. This interaction is critical for inhibiting enzyme activity, which is often aberrant in diseases like cancer. Preliminary studies have indicated that derivatives of 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde exhibit inhibitory effects on certain kinases, making them candidates for further development.

Another emerging application lies in the field of antiviral research. Pyrimidine derivatives have been extensively studied for their ability to interfere with viral replication cycles. The structural features of this compound may allow it to mimic natural nucleobases or inhibit viral polymerases, thereby limiting viral propagation. Given the ongoing global health challenges posed by viruses such as HIV and hepatitis B, compounds like 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde hold considerable therapeutic potential.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural integrity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic core. These techniques ensure high yields and purity, which are essential for downstream biological evaluations.

In addition to its pharmacological applications, this compound has shown promise in material science research. The unique electronic properties of pyrimidine and pyrrolidine derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). By tuning the substitution pattern on these heterocycles, researchers can modulate their optoelectronic characteristics, leading to advancements in display technologies and energy-efficient lighting solutions.

The growing interest in structure-based drug design has also spurred investigations into computational modeling and molecular docking studies using 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde as a lead compound. These studies aim to predict binding affinities and identify optimal binding orientations within target proteins. Such computational approaches accelerate the drug discovery process by allowing researchers to prioritize promising candidates before conducting costly experimental validations.

Ethical considerations are paramount in drug development, particularly when dealing with compounds intended for human use. Rigorous safety assessments are conducted to ensure that potential therapeutic agents do not exhibit undesirable side effects or toxicities. Preliminary toxicological studies on derivatives of this compound have shown favorable profiles, suggesting that further development is warranted.

The future directions for research on 2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde include exploring its role as a scaffold for next-generation therapeutics. By incorporating additional functional groups or exploring different substitution patterns, researchers can fine-tune its biological activity towards specific targets. Additionally, investigating its mechanism of action will provide deeper insights into its therapeutic potential and aid in optimizing its efficacy.

In conclusion,2-(2-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1565351-50-9) represents a versatile and promising compound with applications spanning chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting diseases such as cancer and viral infections. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing medical science.